Cas no 2166717-66-2 (2-ethoxy-N-(oxan-4-yl)acetohydrazide)
2-ethoxy-N-(oxan-4-yl)acetohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-N-(oxan-4-yl)acetohydrazide
- 2166717-66-2
- EN300-1276158
-
- Inchi: 1S/C9H18N2O3/c1-2-13-7-9(12)11(10)8-3-5-14-6-4-8/h8H,2-7,10H2,1H3
- InChI Key: BKJDSMPIMNZHAG-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)N(C(COCC)=O)N
Computed Properties
- Exact Mass: 202.13174244g/mol
- Monoisotopic Mass: 202.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 64.8Ų
2-ethoxy-N-(oxan-4-yl)acetohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276158-0.05g |
2-ethoxy-N-(oxan-4-yl)acetohydrazide |
2166717-66-2 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1276158-0.1g |
2-ethoxy-N-(oxan-4-yl)acetohydrazide |
2166717-66-2 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1276158-0.25g |
2-ethoxy-N-(oxan-4-yl)acetohydrazide |
2166717-66-2 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-1276158-0.5g |
2-ethoxy-N-(oxan-4-yl)acetohydrazide |
2166717-66-2 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-1276158-1.0g |
2-ethoxy-N-(oxan-4-yl)acetohydrazide |
2166717-66-2 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-1276158-2.5g |
2-ethoxy-N-(oxan-4-yl)acetohydrazide |
2166717-66-2 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-1276158-5.0g |
2-ethoxy-N-(oxan-4-yl)acetohydrazide |
2166717-66-2 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-1276158-10.0g |
2-ethoxy-N-(oxan-4-yl)acetohydrazide |
2166717-66-2 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-1276158-50mg |
2-ethoxy-N-(oxan-4-yl)acetohydrazide |
2166717-66-2 | 50mg |
$612.0 | 2023-10-01 | ||
| Enamine | EN300-1276158-100mg |
2-ethoxy-N-(oxan-4-yl)acetohydrazide |
2166717-66-2 | 100mg |
$640.0 | 2023-10-01 |
2-ethoxy-N-(oxan-4-yl)acetohydrazide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-ethoxy-N-(oxan-4-yl)acetohydrazide
Introduction to 2-ethoxy-N-(oxan-4-yl)acetohydrazide (CAS No. 2166717-66-2)
2-ethoxy-N-(oxan-4-yl)acetohydrazide, identified by its Chemical Abstracts Service (CAS) number 2166717-66-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of acetohydrazide derivatives, characterized by its unique structural framework that combines an ethoxy group, an oxane ring, and an acetohydrazide moiety. Such structural features make it a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways.
The structure of 2-ethoxy-N-(oxan-4-yl)acetohydrazide incorporates an oxygenated heterocyclic ring, which is known to enhance the lipophilicity and metabolic stability of drug candidates. This feature is particularly relevant in the development of central nervous system (CNS) therapeutics, where blood-brain barrier penetration is a critical consideration. The presence of the acetohydrazide functional group further positions this compound as a valuable precursor in the synthesis of hydrazine-based pharmacophores, which are widely explored for their potential in modulating enzyme activity and receptor interactions.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with anti-inflammatory and neuroprotective properties. The synthetic utility of 2-ethoxy-N-(oxan-4-yl)acetohydrazide has been leveraged in several high-profile studies aimed at identifying small-molecule modulators of key inflammatory pathways. For instance, modifications of this scaffold have been investigated for their ability to inhibit cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.
One notable application of derivatives derived from 2-ethoxy-N-(oxan-4-yl)acetohydrazide involves its role in the development of potential treatments for neurodegenerative disorders. The oxane ring, a five-membered oxygen-containing heterocycle, is known for its ability to mimic natural biological structures, thereby facilitating better binding affinity to target proteins. This has led to explorations in using this motif to develop compounds that interact with amyloid-beta plaques or tau protein aggregates, which are hallmark pathological features in Alzheimer's disease and other neurodegenerative conditions.
The pharmacokinetic profile of 2-ethoxy-N-(oxan-4-yl)acetohydrazide and its derivatives has been a subject of extensive investigation. Studies have demonstrated that the ethoxy group can influence metabolic clearance rates, making it a critical factor in optimizing drug delivery systems. Furthermore, the compound's solubility characteristics have been fine-tuned through structural modifications to enhance bioavailability, particularly when administered orally or intravenously.
Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2-ethoxy-N-(oxan-4-yl)acetohydrazide. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding interactions with biological targets with high precision. This approach has been instrumental in identifying lead compounds that exhibit potent activity against inflammatory cytokines and transcription factors, such as nuclear factor kappa B (NFκB), a key regulator of inflammatory responses.
The industrial significance of this compound extends beyond academic research into applied pharmaceutical development. Several pharmaceutical companies have incorporated derivatives of 2-ethoxy-N-(oxan-4-yl)acetohydrazide into their pipeline for preclinical studies targeting chronic inflammatory diseases and neurodegenerative disorders. The compound's versatility as a synthetic building block allows for rapid diversification of chemical libraries, enabling high-throughput screening programs to identify novel therapeutic candidates.
In conclusion, 2-ethoxy-N-(oxan-4-yl)acetohydrazide (CAS No. 2166717-66-2) represents a promising compound with broad applications in medicinal chemistry and drug discovery. Its unique structural attributes, coupled with its synthetic flexibility, make it an invaluable tool for researchers seeking to develop innovative treatments for neurological and inflammatory conditions. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a pivotal role in shaping the next generation of therapeutics.
2166717-66-2 (2-ethoxy-N-(oxan-4-yl)acetohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)